Cas no 1420680-01-8 (2-Bromo-4-methoxy-5-nitropyridine)

• Product Name: 2-Bromo-4-methoxy-5-nitropyridine
• CAS No: 1420680-01-8
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4901116
• Update Time: 2025-06-09

2-Bromo-4-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methoxy-5-nitropyridine
• 2-Bromo-4-methoxy-5-nitropyridine

• Inchi： 1S/C6H5BrN2O3/c1-12-5-2-6(7)8-3-4(5)9(10)11/h2-3H,1H3
• InChI Key： OTAUFZHNQVLXSL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-4-methoxy-5-nitropyridine

Introduction to 2-Bromo-4-methoxy-5-nitropyridine (CAS No. 1420680-01-8)

2-Bromo-4-methoxy-5-nitropyridine (CAS No. 1420680-01-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and a nitro group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical properties and reactivity profiles that make it an attractive starting material for various synthetic pathways and drug development processes.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and the ability to participate in various chemical reactions. The presence of the bromine atom at the 2-position provides a useful handle for further functionalization through substitution reactions, such as nucleophilic aromatic substitution (SNAr) or cross-coupling reactions like Suzuki-Miyaura coupling. The methoxy group at the 4-position adds electron-donating character to the ring, influencing its reactivity and stability. The nitro group at the 5-position introduces strong electron-withdrawing properties, which can be leveraged in redox reactions or as a precursor for amino groups through reduction.

In recent years, 2-Bromo-4-methoxy-5-nitropyridine has been extensively studied for its potential applications in the synthesis of bioactive molecules and drug candidates. One notable area of research involves its use as an intermediate in the development of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine derivatives from 2-Bromo-4-methoxy-5-nitropyridine, which exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers highlighted the importance of the bromine and nitro groups in enhancing the antiviral efficacy of these compounds.

Beyond antiviral applications, 2-Bromo-4-methoxy-5-nitropyridine has also shown promise in the field of cancer research. A recent study published in Cancer Research demonstrated that derivatives of this compound could selectively inhibit certain kinases involved in cancer cell proliferation. The methoxy group was found to play a crucial role in modulating the binding affinity and selectivity of these inhibitors, making them potential leads for further drug development.

The synthetic versatility of 2-Bromo-4-methoxy-5-nitropyridine extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches allow for the rapid generation and evaluation of large libraries of compounds derived from this core structure, facilitating the discovery of novel bioactive molecules with diverse therapeutic applications. For example, a study published in Bioorganic & Medicinal Chemistry Letters described the use of automated synthesis techniques to produce a library of pyridine derivatives from 2-Bromo-4-methoxy-5-nitropyridine. The resulting compounds were screened against a panel of enzymes and receptors, leading to the identification of several potent inhibitors with potential therapeutic value.

In addition to its role as an intermediate in drug discovery, 2-Bromo-4-methoxy-5-nitropyridine has also been explored for its utility in materials science. The unique electronic properties conferred by its functional groups make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials reported the synthesis and characterization of conjugated polymers incorporating units derived from 2-Bromo-4-methoxy-5-nitropyridine. These polymers exhibited excellent charge transport properties and were used to fabricate high-performance organic field-effect transistors (OFETs).

The safety and environmental impact of chemicals are critical considerations in their development and application. Extensive toxicological studies have been conducted on 2-Bromo-4-methoxy-5-nitropyridine, with results indicating that it is generally well-tolerated at low concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and minimize environmental exposure.

In conclusion, 2-Bromo-4-methoxy-5-nitropyridine (CAS No. 1420680-01-8) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for various synthetic pathways and drug development processes. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.